2-(4-methoxyphenyl)-N-((5-(thiophene-3-carbonyl)thiophen-2-yl)methyl)ethanesulfonamide

• IUPAC Name: 2-(4-methoxyphenyl)-N-[[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl]ethanesulfonamide
• InChI: InChI=1S/C19H19NO4S3/c1-24-16-4-2-14(3-5-16)9-11-27(22,23)20-12-17-6-7-18(26-17)19(21)15-8-10-25-13-15/h2-8,10,13,20H,9,11-12H2,1H3
• InChI Key: KCSZSCVCTLGSHV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCS(=O)(=O)NCC2=CC=C(S2)C(=O)C3=CSC=C3
• Molecular Formula: C19H19NO4S3
• Molecular Weight: 421.6 g/mol

Description

2-(4-methoxyphenyl)-N-((5-(thiophene-3-carbonyl)thiophen-2-yl)methyl)ethanesulfonamide is a useful research compound. Its molecular formula is C19H19NO4S3 and its molecular weight is 421.54. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy in Cancer Treatment

The compound has been studied for its potential in photodynamic therapy, a treatment approach for cancer. Research by Pişkin, Canpolat, and Öztürk (2020) focused on a related compound, zinc phthalocyanine substituted with benzenesulfonamide derivative groups. This compound demonstrated good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, indicating potential as a Type II photosensitizer for cancer treatment in photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).

Enzyme Inhibition

Casini et al. (2002) synthesized water-soluble sulfonamides incorporating a 4-sulfamoylphenylmethylthiourea scaffold, derived from a similar compound. These showed strong affinity towards carbonic anhydrase isozymes, which are significant in various physiological functions, indicating potential applications in intraocular pressure lowering (Casini, Scozzafava, Mincione, Menabuoni, & Supuran, 2002).

Synthesis of Novel Compounds

Gul et al. (2016) conducted a study on the synthesis of new benzenesulfonamides with potential applications in cytotoxicity and tumor-specificity, showing that compounds with sulfonamide groups can have significant biological activities (Gul, Tuğrak, Sakagami, Taslimi, Gulcin, & Supuran, 2016). Similarly, Abbasi et al. (2019) synthesized a series of benzenesulfonamides that showed promising biofilm inhibitory action against Escherichia coli, indicating potential antimicrobial applications (Abbasi, Fatima, Rehman, Siddiqui, Ali Shah, Shahid, & Fatima, 2019).